Cas no 17901-01-8 (Boc-L-isoleucine Methyl Ester)

Boc-L-isoleucine Methyl Ester is a protected derivative of L-isoleucine, featuring a tert-butoxycarbonyl (Boc) group at the N-terminus and a methyl ester at the C-terminus. This compound is widely used in peptide synthesis, where the Boc group serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild acidic conditions. The methyl ester enhances solubility in organic solvents, facilitating coupling reactions. Its stability and compatibility with standard peptide synthesis protocols make it a valuable intermediate for constructing complex peptides and modified amino acids. The product is characterized by high purity and consistent performance, ensuring reliable results in research and industrial applications.

Boc-L-isoleucine Methyl Ester structure

Product Name:Boc-L-isoleucine Methyl Ester

CAS No:17901-01-8

MF:C₁₂H₂₃NO₄

MW:245.315324068069

MDL:MFCD00038761

CID:136186

PubChem ID:11791441

Update Time:2025-10-19

Boc-L-isoleucine Methyl Ester Chemical and Physical Properties

Names and Identifiers

- (2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
- Boc-L-isoleucine methyl ester
- Boc-lle-OMe
- L-Isoleucine,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
- AG-B-17221
- AG-E-29374
- ANW-63305
- Boc-(S)-Ile-OCH3
- Boc-I
- Boc-Ile-OMe
- CTK6B1500
- N-(tert-butyloxycarbonyl)-L-isoleucine methyl ester
- N-Boc-L-isoleucine methyl ester
- N-tert-butoxycarbonyl-L-isoleucine methyl ester
- N-tert-butyloxycarbonylisoleucine methyl ester
- tert-butyloxycarbonylisoleucine methyl ester
- Boc-L-Ile-OMe
- (2S,3S)-methyl 2-(tert-butoxycarbonylamino)-3-methylpentanoate
- Boc-L-isoleucine methyl ester≥ 99% (HPLC)
- FD21844
- methyl (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoate
- DTXSID90472919
- methyl (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
- SCHEMBL1486223
- N-[(1,1-Dimethylethoxy)carbonyl]-L-isoleucine methyl ester
- AM81845
- (2S,3S)-Methyl2-((tert-butoxycarbonyl)amino)-3-methylpentanoate
- CS-0208666
- L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
- N-(t-butoxycarbonyl)-L-isoleucine methyl ester
- FT-0772760
- 17901-01-8
- N-(t-butyloxycarbonyl)-L-isoleucine methyl ester
- KLRYBAAAYDFIEQ-IUCAKERBSA-N
- Methyl (tert-butoxycarbonyl)-L-isoleucinate
- AKOS016003563
- N-(tert.-butyloxycarbonyl)-L-isoleucine methyl ester
- AS-49222
- MFCD00038761
- N-(t-butyloxycarbonyl)-L -isoleucine methyl ester
- METHYL (2S,3S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOATE
- Boc-L-isoleucine Methyl Ester
- MDL： MFCD00038761
- Inchi： 1S/C12H23NO4/c1-7-8(2)9(10(14)16-6)13-11(15)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,13,15)/t8-,9-/m0/s1
- InChI Key： KLRYBAAAYDFIEQ-IUCAKERBSA-N
- SMILES： O(C(N[C@H](C(=O)OC)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

Exact Mass: 245.16279
Monoisotopic Mass: 245.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 64.6Å²

Experimental Properties

PSA: 64.63
LogP: 2.48970

Boc-L-isoleucine Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM303041-25g	(2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate	17901-01-8	97%	25g	$431	2021-06-09
Fluorochem	226374-1g	2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate	17901-01-8	95%	1g	￡69.00	2022-02-28
Fluorochem	226374-5g	2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate	17901-01-8	95%	5g	￡169.00	2022-02-28
Fluorochem	226374-25g	2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate	17901-01-8	95%	25g	￡607.00	2022-02-28
Chemenu	CM303041-25g	(2S,3S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-methylpentanoate	17901-01-8	97%	25g	$431	2022-06-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B916251-25g	Boc-Ile-Ome	17901-01-8	95%	25g	￥693.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B916251-100g	Boc-Ile-Ome	17901-01-8	95%	100g	￥1,800.00	2022-09-02
abcr	AB312235-1 g	Boc-ile-OMe; 95%	17901-01-8		1g	€128.90	2022-06-11
abcr	AB312235-5 g	Boc-ile-OMe; 95%	17901-01-8		5g	€255.30	2022-06-11
abcr	AB312235-25 g	Boc-ile-OMe; 95%	17901-01-8		25g	€808.30	2022-06-11